2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]acetamide
• InChI: InChI=1S/C20H19ClN2O5/c21-15-2-4-16-14(9-15)10-23(20(25)11-26-16)6-5-22-19(24)8-13-1-3-17-18(7-13)28-12-27-17/h1-4,7,9H,5-6,8,10-12H2,(H,22,24)
• InChI Key: BUZAQPYGPHVPLT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Cl)OCC(=O)N1CCNC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H19ClN2O5
• Molecular Weight: 402.8 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H19ClN2O5 and its molecular weight is 402.83. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Novel benzoxepine-1,2,3-triazole hybrids were synthesized and evaluated for their potential antibacterial and anticancer agents. The study describes a Cu-catalyzed strategy for creating these compounds, which showed promising activity against Gram-negative bacteria (Escherichia coli) and cytotoxicity against lung and colon cancer cell lines (Kuntala et al., 2015).

Crystal Structure and Theoretical Studies

A detailed exploration of the crystal and electronic structure of a related compound was conducted. The study provides insights into the molecular geometry, hydrogen bonding, and stacking interactions, which could be valuable for understanding the properties of similar compounds (Aydın et al., 2017).

Bioactivities Against Pro-inflammatory Enzymes

Unprecedented benzoxepins were identified with bioactivities against inducible pro-inflammatory cyclooxygenase and lipoxygenase, suggesting potential anti-inflammatory applications. The study highlights the therapeutic potential of benzoxepin compounds in managing inflammation (Chakraborty & Raola, 2019).

Synthesis and Antitumor Activity

New 2-(4-aminophenyl)benzothiazole derivatives were synthesized and screened for antitumor activity, showing considerable anticancer activity against certain cancer cell lines. This research underscores the relevance of such compounds in developing new cancer treatments (Yurttaş et al., 2015).

Antimicrobial Activity

Functionally substituted benzoxazoles were synthesized and described for their potential as precursors for further derivatives with various pharmacological activities. The synthesized compound demonstrated promising antimicrobial properties (Khodot & Rakitin, 2022).